Cas no 380389-67-3 (2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline)

• Product Name: 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline
• CAS No: 380389-67-3
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• CID: 871702
• Update Time: 2026-04-29

2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline
• benzenamine, 2-(1H-imidazol-1-yl)-5-(trifluoromethyl)-
• 2-(1H-imidazol-1-yl)-5-(trifluoromethyl)Benzenamine

• Inchi： InChI=1S/C10H8F3N3/c11-10(12,13)7-1-2-9(8(14)5-7)16-4-3-15-6-16/h1-6H,14H2
• InChI Key： IEYJZLLRDTWHPD-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C(F)(F)F)N)N2C=CN=C2

Computed Properties

• Exact Mass: 227.06714
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 43.84

2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline

Comprehensive Guide to 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline (CAS No. 380389-67-3): Properties, Applications, and Market Insights

2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline (CAS No. 380389-67-3) is a specialized organic compound with a unique molecular structure that combines an imidazole ring and a trifluoromethyl-substituted aniline moiety. This compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its versatile chemical properties. Researchers and industry professionals often search for "2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline uses" or "CAS 380389-67-3 suppliers" to explore its potential applications.

The imidazole ring in this compound is known for its role in bioactive molecules, making it a key building block in drug discovery. Meanwhile, the trifluoromethyl group enhances the compound's stability and lipophilicity, which is crucial for optimizing drug delivery systems. Recent trends in AI-driven drug discovery and green chemistry have further increased interest in this compound, as scientists explore sustainable synthesis methods and computational modeling to predict its interactions.

In the agrochemical sector, 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline is studied for its potential as a pesticide intermediate. The trifluoromethyl group is particularly valued for its ability to improve the efficacy of crop protection agents. With the growing demand for eco-friendly pesticides, this compound is being evaluated for its environmental impact and biodegradability, aligning with global sustainability goals.

From a market perspective, the demand for CAS 380389-67-3 is driven by advancements in pharmaceutical R&D and agrochemical innovation. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet the needs of research institutions and industrial applications. Common queries like "buy 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline" or "380389-67-3 price" reflect the commercial interest in this compound.

For researchers, understanding the spectroscopic properties and reactivity of 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline is essential. Techniques such as NMR spectroscopy and HPLC analysis are commonly employed to characterize its purity and stability. Additionally, computational tools like molecular docking are used to predict its interactions with biological targets, accelerating its application in drug design.

In summary, 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline (CAS No. 380389-67-3) is a multifaceted compound with significant potential in life sciences and industrial chemistry. Its unique structure and functional groups make it a valuable candidate for innovative research and commercial applications. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable agriculture.